Cas no 73713-73-2 (6,6-dimethyl-1,3,4,6,7,8,9,10,11,11b-decahydro-2H-pyrido[2,1-a]isoquinoline)

• Product Name: 6,6-dimethyl-1,3,4,6,7,8,9,10,11,11b-decahydro-2H-pyrido[2,1-a]isoquinoline
• CAS No: 73713-73-2
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 1763951
• PubChem ID: 3056343
• Update Time: 2025-04-21

6,6-dimethyl-1,3,4,6,7,8,9,10,11,11b-decahydro-2H-pyrido[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-1,3,4,6,7,8,9,10,11,11b-decahydro-2H-pyrido[2,1-a]isoquinoline
• 1,3,4,6,7,8,9,10,11,11b-Decahydro-6,6-dimethyl-2H-benzo[a]quinolizine
• 6,6-dimethyl-1,2,3,4,7,8,9,10,11,11b-decahydrobenzo[a]quinolizine
• 5-20-06-00194 (Beilstein Handbook Reference)
• BRN 1425216
• DTXSID50994586
• 73713-73-2
• 2H-Benzo(a)quinolizine, 1,3,4,6,7,8,9,10,11,11b-decahydro-6,6-dimethyl-
• 1,3,4,6,7,8,9,10,11,11b-Decahydro-6,6-dimethyl-2H-benzo(a)quinolizine

• Inchi： 1S/C15H25N/c1-15(2)11-12-7-3-4-8-13(12)14-9-5-6-10-16(14)15/h14H,3-11H2,1-2H3
• InChI Key： DIENRLFUTZZVSM-UHFFFAOYSA-N
• SMILES： N12CCCCC1C1CCCCC=1CC2(C)C

Computed Properties

• Exact Mass: 219.198699802g/mol
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų